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Abstract

AST5902 is the principal and pharmacologically active metabolite of Alflutinib (AST2818), a
third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2]
Developed for the treatment of non-small cell lung cancer (NSCLC) harboring EGFR mutations,
including the T790M resistance mutation, the clinical efficacy and safety of Alflutinib are
intrinsically linked to the pharmacokinetic profile of both the parent drug and AST5902.[3][4][5]
This technical guide provides a comprehensive overview of the current understanding of the
pharmacokinetics of AST5902 mesylate, including its metabolism, drug-drug interactions, and
bioanalytical quantification methods. While much of the available data is in the context of
Alflutinib administration, this guide consolidates the key findings relevant to AST5902 for drug
development professionals.

Introduction to AST5902 Mesylate

AST5902 is formed in vivo through the metabolism of Alflutinib and shares its potent inhibitory
activity against EGFR sensitizing and resistance mutations.[1][5] As a key contributor to the
overall therapeutic effect of Alflutinib, a thorough understanding of the absorption, distribution,
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metabolism, and excretion (ADME) of AST5902 is critical for optimizing dosing strategies,
predicting drug-drug interactions, and ensuring patient safety.

Metabolism and Pharmacokinetic Profile
Formation of AST5902

Alflutinib is primarily metabolized to AST5902 by the cytochrome P450 3A4 (CYP3A4) enzyme
system in the liver.[4][6] This metabolic conversion is a key determinant of the exposure to the
active metabolite.

Pharmacokinetic Parameters

Quantitative pharmacokinetic data specifically for AST5902 mesylate administered alone is not
extensively available in the public domain, as it is primarily studied as a metabolite of Alflutinib.
However, clinical studies on Alflutinib provide valuable insights into the pharmacokinetic
behavior of AST5902.

At steady state, the plasma exposures of Alflutinib and its active metabolite AST5902 have
been reported to be comparable in patients with NSCLC receiving multiple oral doses of
Alflutinib.[3][5] A human mass balance study following a single oral administration of
radiolabeled Alflutinib showed that the parent drug and AST5902 accounted for 1.68% and
0.97% of the total radioactivity in plasma, respectively, indicating extensive metabolism.[7]

The following table summarizes the key findings from a drug-drug interaction study that provide
some quantitative pharmacokinetic parameters for AST5902.

Table 1: Pharmacokinetic Parameters of AST5902 Following a Single Oral Dose of 80 mg
Alflutinib in Healthy Volunteers[4]
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Co-administered with
Parameter Alflutinib Alone Rifampicin (CYP3A4
Inducer)

Not explicitly stated for )
Cmax (ng/mL) 1.09-fold increase
AST5902 alone

Not explicitly stated for
AUCO- (ng-h/mL) AST5902 al 17% decrease
alone

Table 2: Impact of a Strong CYP3A4 Inhibitor (Itraconazole) on AST5902 Pharmacokinetics

Co-administered with

Parameter Alflutinib Alone
Itraconazole

Not explicitly stated for
Cmax Decrease
AST5902 alone

Not explicitly stated for
AUC Decrease
AST5902 alone

Note: The specific quantitative values for Cmax and AUC for AST5902 with itraconazole co-
administration were not provided in the publicly available literature.

Drug-Drug Interactions

The metabolism of Alflutinib by CYP3A4 makes the plasma concentrations of both the parent
drug and AST5902 susceptible to interactions with potent inducers or inhibitors of this enzyme.

e CYP3A4 Inducers: Co-administration of Alflutinib with rifampicin, a strong CYP3A4 inducer,
resulted in a 17% decrease in the area under the curve (AUC) of AST5902 and a 1.09-fold
increase in its maximum concentration (Cmax).[4] For the total active components (Alflutinib
and AST5902), there was a 62% decrease in AUC and a 39% decrease in Cmax.[4] These
findings suggest that concomitant use of strong CYP3A4 inducers should be avoided to
maintain therapeutic concentrations of the active moieties.[4]
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o CYP3AA4 Inhibitors: A study investigating the effect of itraconazole, a strong CYP3A4
inhibitor, on the pharmacokinetics of Alflutinib is mentioned in the literature, indicating a likely
increase in Alflutinib exposure and a potential alteration in the formation of AST5902.[8]

Preclinical ADME

Detailed preclinical ADME (Absorption, Distribution, Metabolism, and Excretion) studies
specifically on AST5902 mesylate are not widely published. The available information is
primarily from studies conducted on the parent drug, Alflutinib.

A study on the metabolic disposition of Alflutinib (referred to as furmonertinib) in humans
revealed that the desmethyl metabolite, AST5902, was one of the most abundant metabolites
identified in feces, accounting for 6.28% of the administered dose.[7] This suggests that fecal
excretion is a significant route of elimination for this metabolite.

Experimental Protocols
Bioanalytical Method for Quantification of Alflutinib and
AST5902 in Human Plasma

A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS)
method has been developed and validated for the simultaneous determination of Alflutinib and
AST5902 in human plasma.[9]

Table 3: Key Parameters of the Bioanalytical Method[9]
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Parameter Details

Liquid Chromatography-Tandem Mass

Analytical Technique
Spectrometry (LC-MS/MS)

Sample Preparation Protein precipitation with acetonitrile
Chromatographic Column Waters BEH C18
) Acetonitrile and 2 mmol/L ammonium acetate

Mobile Phase o ) . ] )
containing 0.2% formic acid (gradient elution)

lonization Mode Positive lon Electrospray

Detection Mode Multiple Reaction Monitoring (MRM)
Alflutinib: 569.3 - 441.2AST5902: 555.1 -

MRM Transitions (m/z) 498.2Internal Standard (AST2818-d3): 572.3 -
441.2

Linearity Range (ng/mL) Alflutinib: 0.20 - 100AST5902: 0.050 - 25.0

Lower Limit of Quantification (LLOQ) (ng/mL) Alflutinib: 0.20AST5902: 0.050

Intra- and Inter-assay Precision for AST5902 <8.0% and <8.6%, respectively

Accuracy for AST5902 Within -0.2% to 3.9%

Mechanism of Action and Signaling Pathway

AST5902, as the active metabolite of the third-generation EGFR TKI Alflutinib, selectively and
irreversibly inhibits both EGFR-sensitizing mutations (e.g., exon 19 deletions and L858R) and
the T790M resistance mutation, while sparing wild-type EGFR.[3][5] This selective inhibition
leads to the blockade of downstream signaling pathways crucial for cancer cell proliferation and
survival.

The following diagram illustrates the inhibition of the mutated EGFR signaling pathway by
Alflutinib and its active metabolite, AST5902.
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Figure 1: Inhibition of Mutated EGFR Signaling by Alflutinib/AST5902.

Conclusion

AST5902 mesylate is a critical active metabolite of the third-generation EGFR TKI, Alflutinib.
Its pharmacokinetic profile, particularly its formation via CYP3A4 and susceptibility to drug-drug
interactions, is a key consideration in the clinical use of Alflutinib. While detailed, standalone
pharmacokinetic and preclinical ADME data for AST5902 are limited in publicly available
literature, the existing studies on Alflutinib provide a solid foundation for understanding its
behavior in vivo. The development of robust bioanalytical methods has been crucial in
elucidating these pharmacokinetic properties. Further research focusing specifically on the
disposition of AST5902 would provide a more complete picture and could aid in the
development of future targeted therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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